(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid

• IUPAC Name: 2-(4-methoxy-3,5-dimethylphenyl)-2-(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid
• InChI: InChI=1S/C20H26N4O3/c1-14-12-16(13-15(2)18(14)27-3)17(19(25)26)23-8-5-9-24(11-10-23)20-21-6-4-7-22-20/h4,6-7,12-13,17H,5,8-11H2,1-3H3,(H,25,26)
• InChI Key: SBUXFCUPHUZXJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)C(C(=O)O)N2CCCN(CC2)C3=NC=CC=N3
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol

Description

(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. It is a novel compound with a unique structure that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in cancer, inflammation, and neurodegenerative diseases. The compound has been shown to inhibit the activity of various enzymes involved in these pathways, leading to the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation.
Biochemical and Physiological Effects:
(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer, inflammation, and neurodegenerative diseases. Additionally, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. The compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to inhibit the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid in lab experiments include its potent anti-cancer and anti-inflammatory activities, as well as its potential in the treatment of neurodegenerative diseases. However, the limitations of using this compound in lab experiments include its challenging synthesis method and limited availability.

Future Directions

There are several future directions related to (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid. These include further studies to elucidate its mechanism of action, optimization of its synthesis method to improve its availability, and development of novel derivatives with improved potency and selectivity. Additionally, further studies are needed to evaluate its potential in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases.
Conclusion:
In conclusion, (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid is a novel compound with a unique structure that has shown promising results in various studies related to cancer, inflammation, and neurodegenerative diseases. Its potent anti-cancer and anti-inflammatory activities, as well as its potential in the treatment of neurodegenerative diseases, make it a promising therapeutic agent. However, further studies are needed to elucidate its mechanism of action, optimize its synthesis method, and develop novel derivatives with improved potency and selectivity.

Scientific Research Applications

(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid has been extensively studied for its potential as a therapeutic agent. It has shown promising results in various studies related to cancer, inflammation, and neurodegenerative diseases. The compound has been shown to exhibit potent anti-cancer activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides.